Cas no 17387-66-5 (Benzenamine, N,N-dimethyl-, 4-methylbenzenesulfonate)
17387-66-5 structure
Product Name:Benzenamine, N,N-dimethyl-, 4-methylbenzenesulfonate
CAS No:17387-66-5
MF:C15H19NO3S
MW:293.381263017654
CID:1358172
PubChem ID:71353520
Update Time:2025-04-20
Benzenamine, N,N-dimethyl-, 4-methylbenzenesulfonate Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, N,N-dimethyl-, 4-methylbenzenesulfonate
- N,N-dimethylaniline,4-methylbenzenesulfonic acid
- CKYBWGBWHBDVDW-UHFFFAOYSA-N
- 4-Methylbenzene-1-sulfonic acid--N,N-dimethylaniline (1/1)
- DTXSID00778252
- 17387-66-5
- dimethylaniline p-toluene sulphonate
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- Inchi: 1S/C8H11N.C7H8O3S/c1-9(2)8-6-4-3-5-7-8;1-6-2-4-7(5-3-6)11(8,9)10/h3-7H,1-2H3;2-5H,1H3,(H,8,9,10)
- InChI Key: CKYBWGBWHBDVDW-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N(C)(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 293.10867
- Monoisotopic Mass: 293.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 279
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 84.84
Benzenamine, N,N-dimethyl-, 4-methylbenzenesulfonate Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
17387-66-5 (Benzenamine, N,N-dimethyl-, 4-methylbenzenesulfonate) Related Products
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